18,19-dehydrocorynoxinic acid B

• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• IUPAC Name: (E)-2-[(3R,6'S,7'S,8'aS)-6'-ethenyl-2-oxospiro[1H-indole-3,1'-3,5,6,7,8,8a-hexahydro-2H-indolizine]-7'-yl]-3-methoxyprop-2-enoic acid
• InChI: InChI=1S/C21H24N2O4/c1-3-13-11-23-9-8-21(16-6-4-5-7-17(16)22-20(21)26)18(23)10-14(13)15(12-27-2)19(24)25/h3-7,12-14,18H,1,8-11H2,2H3,(H,22,26)(H,24,25)/b15-12+/t13-,14+,18+,21-/m1/s1
• InChI Key: ZGSZUQKKUBVUPV-HCFCNZAZSA-N
• Isomeric SMILES: CO/C=C(\[C@H]1C[C@H]2[C@@]3(CCN2C[C@H]1C=C)C4=CC=CC=C4NC3=O)/C(=O)O
• Canonical SMILES: COC=C(C1CC2C3(CCN2CC1C=C)C4=CC=CC=C4NC3=O)C(=O)O
• synonyms: 18,19-dehydrocorynoxinic acid B

Description

18,19-dehydrocorynoxinic acid B is a natural product found in Uncaria rhynchophylla with data available.

Scientific Research Applications

Neuroprotective Activity

18,19-dehydrocorynoxinic acid B is a metabolite of isocorynoxeine, an alkaloid from Uncaria Hook with effects like lowering blood pressure, vasodilatation, and protection against ischemia-induced neuronal damage. The neuroprotective effect of isocorynoxeine against glutamate-induced HT22 cell death was significant, but its metabolites, including 18,19-dehydrocorynoxinic acid B, showed little or weak neuroprotective activities. This insight is crucial for understanding the metabolic fate and disposition of these compounds in humans (Qi et al., 2014).

Metabolic Pathway Involvement

18,19-dehydrocorynoxinic acid B is part of the metabolic pathways of isocorynoxeine, an alkaloid found in Uncaria rhynchophylla, widely used for treating hypertension, vascular dementia, and stroke. Understanding the pharmacokinetic characteristics of major isocorynoxeine metabolites, including 18,19-dehydrocorynoxinic acid B, and the role of human and rat liver microsomes in the major metabolic pathway of isocorynoxeine is significant for comprehending the pharmacokinetic nature of tetracyclic oxindole alkaloids (Zhao et al., 2016).